Cas no 80153-26-0 (3,5-dipentofuranosyl-3,5-dihydro-9H-[1,2,4]triazolo[1,5-a]purin-9-one)

• Product Name: 3,5-dipentofuranosyl-3,5-dihydro-9H-[1,2,4]triazolo[1,5-a]purin-9-one
• CAS No: 80153-26-0
• MF: C₁₆H₂₀N₆O₉
• MW: 440.364803314209
• CID: 985160
• PubChem ID: 339456
• Update Time: 2025-04-20

3,5-dipentofuranosyl-3,5-dihydro-9H-[1,2,4]triazolo[1,5-a]purin-9-one Chemical and Physical Properties

Names and Identifiers

• 3,5-dipentofuranosyl-3,5-dihydro-9H-[1,2,4]triazolo[1,5-a]purin-9-one
• 3,5-bis[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-[1,2,4]triazolo[1,5-a]purin-9-one
• 80153-26-0
• NSC366152
• NSC-366152
• DTXSID50320907

• Inchi： 1S/C16H20N6O9/c23-1-5-8(25)10(27)14(30-5)20-3-17-7-12(20)19-16-21(4-18-22(16)13(7)29)15-11(28)9(26)6(2-24)31-15/h3-6,8-11,14-15,23-28H,1-2H2
• InChI Key： MYQHMFGXSQRABF-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C=NN2C(C3=C(N=C12)N(C=N3)C1C(C(C(CO)O1)O)O)=O)O)O

Computed Properties

• Exact Mass: 440.12917624g/mol
• Monoisotopic Mass: 440.12917624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 206Ų